Cas no 1424634-13-8 ((E)-2-Cyano-3-[2,5-dimethyl-1-(2-methylpropyl)pyrrol-3-yl]-N-(1-methylpyrazol-3-yl)prop-2-enamide)

• Product Name: (E)-2-Cyano-3-[2,5-dimethyl-1-(2-methylpropyl)pyrrol-3-yl]-N-(1-methylpyrazol-3-yl)prop-2-enamide
• CAS No: 1424634-13-8
• MF: C₁₈H₂₃N₅O
• MW: 325.408123254776
• CID: 5763339
• PubChem ID: 97993573
• Update Time: 2025-06-07

(E)-2-Cyano-3-[2,5-dimethyl-1-(2-methylpropyl)pyrrol-3-yl]-N-(1-methylpyrazol-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z115171230
• (E)-2-Cyano-3-[2,5-dimethyl-1-(2-methylpropyl)pyrrol-3-yl]-N-(1-methylpyrazol-3-yl)prop-2-enamide
• EN300-26607013
• 2-cyano-3-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]-N-(1-methyl-1H-pyrazol-3-yl)prop-2-enamide
• 1424634-13-8

• Inchi： 1S/C18H23N5O/c1-12(2)11-23-13(3)8-15(14(23)4)9-16(10-19)18(24)20-17-6-7-22(5)21-17/h6-9,12H,11H2,1-5H3,(H,20,21,24)/b16-9+
• InChI Key： RQDDSTSGKMQDMZ-CXUHLZMHSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=C(C)N(C=1C)CC(C)C)NC1C=CN(C)N=1

Computed Properties

• Exact Mass: 325.19026037g/mol
• Monoisotopic Mass: 325.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on (E)-2-Cyano-3-[2,5-dimethyl-1-(2-methylpropyl)pyrrol-3-yl]-N-(1-methylpyrazol-3-yl)prop-2-enamide

Introduction to (E)-2-Cyano-3-[2,5-dimethyl-1-(2-methylpropyl)pyrrol-3-yl]-N-(1-methylpyrazol-3-yl)prop-2-enamide (CAS No. 1424634-13-8)

(E)-2-Cyano-3-[2,5-dimethyl-1-(2-methylpropyl)pyrrol-3-yl]-N-(1-methylpyrazol-3-yl)prop-2-enamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1424634-13-8, belongs to a class of molecules that exhibit promising characteristics for further investigation in drug discovery and development.

The molecular structure of this compound is characterized by a conjugated system involving a prop-2-enamide moiety, a cyano group, and aromatic rings such as pyrrole and pyrazole. The presence of multiple heterocyclic rings suggests that this molecule may interact with various biological targets, making it a valuable candidate for studying pharmacological interactions. Specifically, the pyrrol and pyrazol rings are known to be important scaffolds in medicinal chemistry, often incorporated into drugs due to their ability to modulate biological pathways.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways and immune responses. The structural features of (E)-2-cyano-3-[2,5-dimethyl-1-(2-methylpropyl)pyrrol-3-yl]-N-(1-methylpyrazol-3-yl)prop-2-enamide make it a compelling candidate for such studies. Preliminary research indicates that this compound may have anti-inflammatory properties, which could be attributed to its ability to interact with enzymes and receptors involved in the inflammatory cascade.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of specialized reagents and catalysts is often necessary to achieve the desired transformations. For instance, the introduction of the cyano group and the formation of the amide bond are critical steps that require precise control over reaction conditions. Advances in synthetic methodologies have enabled chemists to produce increasingly complex molecules like (E)-2-cyano-3-[2,5-dimethyl-1-(2-methylpropyl)pyrrol-3-yl]-N-(1-methylpyrazol-3-yl)prop-2-enamide with greater efficiency and scalability.

The pharmacological potential of this compound has been explored through in vitro studies, which have revealed interesting interactions with various biological targets. For example, preliminary data suggest that it may inhibit the activity of certain enzymes associated with inflammation and pain signaling. These findings are particularly exciting given the increasing demand for alternative treatments for chronic inflammatory conditions. Further research is needed to fully elucidate the mechanism of action and potential therapeutic applications of this molecule.

One of the key challenges in studying compounds like (E)-2-cyano-3-[2,5-dimethyl-1-(2-methylpropyl)pyrrol-3-yl]-N-(1-methylpyrazol-3-yl)prop-2-enamide is understanding how their complex structures translate into biological activity. Computational modeling and molecular dynamics simulations have become essential tools in this regard, allowing researchers to predict how these molecules might interact with biological targets at the atomic level. These computational approaches can complement experimental studies and provide valuable insights into the pharmacophore characteristics of the compound.

The development of novel pharmaceuticals is a highly interdisciplinary effort that requires collaboration between chemists, biologists, pharmacologists, and computer scientists. The case of (E)-2-cyano-3-[2,5-dimethyl-1-(2-methylpropyl)pyrrol-3-y]l]-N-(1-methylpyrazol-l yl)prop-l ₂-enamide exemplifies how interdisciplinary research can lead to significant advancements in drug discovery. By leveraging cutting-edge technologies and innovative approaches, scientists can accelerate the process of identifying new therapeutic agents that address unmet medical needs.

In conclusion, (E)-cyano-3-[dimethyI-l-( methvlprupvl) prvrol -l ̃ ̃ ] -N( l -mervll pyrvzol - l ) prop - ² -enarnide (CAS No. 14246^{³⁴³⁴⁻¹³⁻⁸}) represents a promising candidate for further pharmaceutical research. Its unique structural features and preliminary biological activity suggest potential applications in modulating inflammatory pathways and immune responses. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play an increasingly important role in the discovery and development of novel treatments for various diseases.